(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate

• Molecular Formula: C25H25NO4
• Molecular Weight: 403.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 2,2-dimethylpropanoate
• InChI: InChI=1S/C25H25NO4/c1-6-26-14-16(17-9-7-8-10-19(17)26)13-21-22(27)18-11-12-20(15(2)23(18)29-21)30-24(28)25(3,4)5/h7-14H,6H2,1-5H3/b21-13+
• InChI Key: ABCBVGGXJLWOPC-FYJGNVAPSA-N
• Isomeric SMILES: CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C(C)(C)C)C
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C(C)(C)C)C

Description

This compound is a synthetic benzofuran-indole hybrid with an ester moiety. Key structural features include:

• A benzofuran core substituted with a methyl group at position 7 and a 3-oxo-2,3-dihydro group.
• An (E)-configured methylidene bridge linking the benzofuran to a 1-ethylindole moiety.
• A 2,2-dimethylpropanoate (pivalate) ester at position 4.

Such structures are often explored for pharmacological activity due to the indole and benzofuran motifs, which are common in bioactive molecules (e.g., kinase inhibitors or anti-inflammatory agents).

Biological Activity

The compound (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate is a complex organic molecule that has garnered attention for its potential biological activities. Its structure incorporates an indole moiety, a benzofuran core, and a dimethylpropanoate ester group, suggesting diverse pharmacological properties. This article delves into the biological activity of this compound by examining its mechanisms of action, related case studies, and research findings.

Structural Characteristics

The molecular formula of the compound is $C_{25}H_{29}NO_4$ with a molecular weight of approximately 429.5 g/mol . The presence of functional groups such as ketones and alkenes indicates potential reactivity that may influence its biological interactions.

The biological effects of this compound may arise from its ability to interact with various molecular targets, including enzymes and receptors. The binding affinity to these targets can modulate their activity and initiate biochemical pathways that lead to various physiological effects. Key mechanisms may include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may act as an agonist or antagonist at certain receptor sites, influencing cellular responses.

Biological Activity

Research indicates that compounds with similar structural features exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds containing indole and benzofuran structures are known for their antimicrobial properties.
• Anti-inflammatory Effects : The structural complexity may confer anti-inflammatory capabilities.

Comparative Biological Activity Table

Compound Name	Key Features	Biological Activity
Indomethacin	Indole derivative	Anti-inflammatory
Benzofuran derivatives	Fused ring structure	Antimicrobial
4-Chlorobenzoic acid	Halogenated aromatic	Antimicrobial

Case Studies and Research Findings

• Antifungal Activity : A study explored the antifungal properties of related compounds, revealing that derivatives with similar structures exhibited significant activity against various fungal strains. For instance, compounds in this series demonstrated minimum inhibitory concentrations (MICs) comparable to established antifungals like ketoconazole .
• Cytotoxicity Assays : In vitro assays have shown that the compound can induce cytotoxic effects in cancer cell lines, suggesting potential as an anticancer agent. The structure–activity relationship (SAR) analysis indicated that modifications to the benzofuran moiety enhanced cytotoxicity.
• Mechanistic Studies : Further investigations into the mechanism of action revealed that the compound could inhibit specific signaling pathways critical for cell proliferation and survival in tumor cells .

Synthesis and Production

The synthesis of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2,2-dimethylpropanoate typically involves multi-step organic reactions. Common methods include:

• Condensation Reactions : Combining indole derivatives with benzofuran intermediates under acidic or basic conditions.
• Purification Techniques : Methods such as recrystallization or chromatography are employed to isolate the final product with high purity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name/Class	Core Structure	Key Substituents	Potential Applications	Evidence Reference
Target Compound	Benzofuran-indole hybrid	1-ethylindole, pivalate ester	Hypothetical: Drug discovery	N/A
Zygocaperoside ()	Triterpenoid saponin	Sugar moieties, hydroxyl groups	Antimicrobial, cytotoxic
Isorhamnetin-3-O glycoside ()	Flavonoid glycoside	3-O-glycoside, hydroxyl groups	Antioxidant, anti-inflammatory
Ethyl 3-(3-(2-ethoxy-2-oxoethyl)-1-methyl-1H-indol-2-yl)propanoate ()	Indole ester derivative	Ethyl ester, ethoxy-oxoethyl chain	Industrial synthesis intermediate

Key Differences:

Pharmacological Relevance: The target compound’s indole-benzofuran scaffold is absent in Zygocaperoside and Isorhamnetin-3-O glycoside, which are natural products with distinct bioactivities.

Synthetic Complexity :

• The target compound’s pivalate ester and methylidene bridge suggest higher synthetic complexity compared to simpler indole esters ().

Recommendations for Future Studies

Conduct NMR and mass spectrometry to characterize the target compound (cf. methods in ).

Compare its bioactivity with indole-flavonoid hybrids (e.g., Isorhamnetin derivatives ).

Evaluate ester group stability against industrial indole esters ( ).